Cas no 306936-95-8 (1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester)

Technical Introduction: 1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester is a pyrazole derivative with a tert-butyl and 3-methylbenzyl substitution pattern. The ethyl ester functional group enhances its solubility in organic solvents, making it suitable for synthetic applications. This compound is of interest in medicinal and agrochemical research due to its potential as an intermediate in the synthesis of biologically active molecules. The sterically hindered tert-butyl group may contribute to improved stability, while the 3-methylbenzyl moiety could influence binding affinity in target interactions. Its structural features make it a versatile building block for further functionalization in heterocyclic chemistry.
1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester structure
306936-95-8 structure
Product Name:1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester
CAS No:306936-95-8
MF:C18H24N2O2
MW:300.395364761353
CID:300282
PubChem ID:2737427
Update Time:2025-06-08

1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester
    • Ethyl 3-(tert-butyl)-1-(3-methylbenzyl)-1H-pyrazole-5-carboxylate
    • ethyl 5-tert-butyl-2-[(3-methylphenyl)methyl]pyrazole-3-carboxylate
    • AC1MC7AV
    • AG-F-01464
    • CTK4G5708
    • KB-84624
    • MolPort-000-146-804
    • SPB08106
    • 5-tert-butyl-2-[(3-methylphenyl)methyl]-3-pyrazolecarboxylic acid ethyl ester
    • FT-0625998
    • Ethyl 3-tert-butyl-1-(3-methylbenzyl)-1H-pyrazole-5-carboxylate
    • 1H-Pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester
    • ethyl 3-tert-butyl-1-[(3-methylphenyl)methyl]-1H-pyrazole-5-carboxylate
    • DTXSID60372053
    • Ethyl3-tert-butyl-1-(3-methylbenzyl)-1H-pyrazole-5-carboxylate
    • 306936-95-8
    • A820554
    • MFCD01571360
    • Inchi： 1S/C18H24N2O2/c1-6-22-17(21)15-11-16(18(3,4)5)19-20(15)12-14-9-7-8-13(2)10-14/h7-11H,6,12H2,1-5H3
    • InChI Key： NAILUNOYAKADCU-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC(C(C)(C)C)=NN1CC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 300.18400
  • Monoisotopic Mass: 300.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 135/0.3mm
  • Flash Point: 215.6°C
  • Refractive Index: 1.537
  • PSA: 44.12000
  • LogP: 3.71400

1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester Security Information

  • Hazard Statement： Irritant
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25

1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB227387-250mg
Ethyl 3-(tert-butyl)-1-(3-methylbenzyl)-1H-pyrazole-5-carboxylate; .
 306936-95-8
250mg
 €511.10 2024-04-17

1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-[(3-methylphenyl)methyl]-, ethyl ester Related Literature

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